molecular formula C13H17N3O3 B3959904 4-(cyclohexylamino)-3-nitrobenzamide

4-(cyclohexylamino)-3-nitrobenzamide

Cat. No.: B3959904
M. Wt: 263.29 g/mol
InChI Key: NZTUSCIOJRINPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Cyclohexylamino)-3-nitrobenzamide is a nitro-substituted benzamide derivative characterized by a cyclohexylamino group at the 4-position and a nitro group at the 3-position of the benzene ring. Its synthesis typically involves nucleophilic aromatic substitution, where a chloro or other leaving group is replaced by cyclohexylamine. For example, ethyl 4-(cyclohexylamino)-3-nitrobenzoate (a precursor) is synthesized by reacting ethyl 4-chloro-3-nitrobenzoate with excess cyclohexylamine and triethylamine in THF .

Properties

IUPAC Name

4-(cyclohexylamino)-3-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3O3/c14-13(17)9-6-7-11(12(8-9)16(18)19)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H2,14,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZTUSCIOJRINPQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC2=C(C=C(C=C2)C(=O)N)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(cyclohexylamino)-3-nitrobenzamide typically involves the following steps:

    Nitration of Benzamide: The starting material, benzamide, undergoes nitration using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group at the 3-position.

    Amination: The nitrobenzamide is then subjected to amination with cyclohexylamine under controlled conditions to form the desired product.

Industrial Production Methods: Industrial production of 4-(cyclohexylamino)-3-nitrobenzamide may involve similar steps but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity.

Types of Reactions:

    Reduction: The nitro group in 4-(cyclohexylamino)-3-nitrobenzamide can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclohexylamino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

    Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride.

    Nucleophiles: Various amines, thiols, and alcohols.

Major Products Formed:

    Reduction Product: 4-(Cyclohexylamino)-3-aminobenzamide.

    Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

Scientific Research Applications

4-(Cyclohexylamino)-3-nitrobenzamide has several applications in scientific research:

    Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs, particularly those targeting specific enzymes or receptors.

    Materials Science: The compound’s unique structure makes it a candidate for use in the synthesis of novel materials with specific properties.

    Biological Studies: It is used in research to understand its interactions with biological molecules and its potential effects on cellular processes.

Mechanism of Action

The mechanism of action of 4-(cyclohexylamino)-3-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the cyclohexylamino group can form hydrogen bonds and hydrophobic interactions with target proteins. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name Substituent Molecular Weight (g/mol) Synthesis Method Key Application/Property
4-(Cyclohexylamino)-3-nitrobenzamide Cyclohexylamino 263.3 Substitution of chloro with cyclohexylamine Ferroptosis inhibition
4-Ethylamino-3-nitrobenzamide Ethylamino 209.2 Substitution reaction Research chemical
4-Chloro-3-nitrobenzamide Chloro 200.6 Thionyl chloride/ammonia treatment Crystallography studies
4-Acetamido-3-nitrobenzamide Acetamido 223.2 Acetylation of amino group Sulfonamide precursor

Substituent Impact :

  • Cyclohexylamino: Introduces significant steric bulk, reducing aqueous solubility but enhancing lipid membrane permeability. This may explain its utility in targeting lipid peroxidation pathways in ferroptosis .
  • Ethylamino: Less bulky than cyclohexyl, leading to higher solubility in polar solvents. Used as a research chemical due to simpler synthesis .
  • Chloro : Electron-withdrawing group increases reactivity toward nucleophilic substitution, making it a versatile intermediate for further derivatization .
  • Acetamido : The acetyl group enhances metabolic stability compared to primary amines, often utilized in prodrug designs .

Physical and Chemical Properties

  • Solubility: Cyclohexylamino derivatives exhibit lower aqueous solubility than ethylamino or acetamido analogs, as predicted by LogP calculations (higher hydrophobicity).
  • Crystallinity: 4-Chloro-3-nitrobenzamide forms stable crystals suitable for X-ray diffraction, attributed to hydrogen bonding between amide groups . No crystallographic data is available for the cyclohexylamino variant, suggesting amorphous tendencies.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(cyclohexylamino)-3-nitrobenzamide
Reactant of Route 2
Reactant of Route 2
4-(cyclohexylamino)-3-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.